Cas no 25564-57-2 (4-Decanol, 2-methyl-)

• Product Name: 4-Decanol, 2-methyl-
• CAS No: 25564-57-2
• MF: C₁₁H₂₄O
• MW: 172.307663917542
• CID: 2931781
• Update Time: 2022-07-26

4-Decanol, 2-methyl- Chemical and Physical Properties

Names and Identifiers

• 4-Decanol, 2-methyl-

• Inchi： 1S/C11H24O/c1-4-5-6-7-8-11(12)9-10(2)3/h10-12H,4-9H2,1-3H3
• InChI Key： RNUHLKAUFLEEDJ-UHFFFAOYSA-N
• SMILES： CC(C)CC(O)CCCCCC

Computed Properties

• Exact Mass: 172.183
• Monoisotopic Mass: 172.183
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 89
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0